Cas no 849659-42-3 (3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester
• CAS No: 849659-42-3
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 665715
• Update Time: 2025-05-20

3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester
• ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate
• Ethyl-2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate

• MDL： MFCD08667845
• Inchi： 1S/C13H13NO3S/c1-2-17-13(16)11-10(7-18-12(11)14)8-4-3-5-9(15)6-8/h3-7,15H,2,14H2,1H3
• InChI Key： NLTAYMDQSMAQJK-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CC=CC(O)=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 263.062
• Monoisotopic Mass: 263.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Additional information on 3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester

3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester (CAS No. 849659-42-3): An Overview

3-Thiophenecarboxylic acid, 2-amino-4-(3-hydroxyphenyl)-, ethyl ester (CAS No. 849659-42-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate, is characterized by its thiophene ring, amino group, and hydroxyphenyl substituent, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The thiophene ring is a five-membered heterocyclic aromatic compound containing one sulfur atom. Thiophenes are known for their stability and are widely used in the synthesis of various pharmaceuticals due to their ability to modulate biological targets. The presence of the amino group in the structure of ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate imparts additional reactivity and functionality, making it a valuable building block in the design of novel drugs. The hydroxyphenyl substituent further enhances the compound's pharmacological properties by introducing a polar functional group that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate in various therapeutic areas. One notable application is its use as an antioxidant. The hydroxyphenyl group is known for its ability to scavenge free radicals, which can help protect cells from oxidative damage. This property makes the compound a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate has shown potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation are highly sought after. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

The compound's ability to modulate specific biological targets has also been explored in the context of cancer research. Preliminary studies have indicated that ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity suggests that the compound may have potential as an anticancer agent, particularly for treating solid tumors.

Furthermore, the structural features of ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate make it an attractive candidate for drug delivery systems. The presence of both polar and non-polar functional groups allows for the design of prodrugs that can improve solubility, bioavailability, and tissue distribution. This is particularly important for drugs that need to cross biological barriers such as the blood-brain barrier (BBB).

In terms of synthetic methods, ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate can be synthesized through a multi-step process involving the condensation of thiophene carboxylic acid with an appropriate amine and alcohol. The reaction conditions and choice of reagents can be optimized to achieve high yields and purity levels. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The safety profile of ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate has been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, ethyl 2-amino-4-(3-hydroxyphenyl)thiophene-3-carboxylate (CAS No. 849659-42-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with antioxidant, anti-inflammatory, and anticancer properties, making it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the goal of translating these findings into effective treatments for various diseases.